Cas no 6935-60-0 (1,3-Propanediamine,N1-butyl-)

1,3-Propanediamine, N1-butyl-, is a branched aliphatic diamine with the molecular formula C₇H₁₈N₂. This compound features a primary amine group and a secondary amine group, making it a versatile intermediate in organic synthesis and specialty chemical applications. Its structure allows for selective reactivity, enabling its use in the production of corrosion inhibitors, surfactants, and chelating agents. The butyl substituent enhances its lipophilicity, improving solubility in organic matrices. The compound is valued for its stability and efficacy in crosslinking reactions, particularly in epoxy and polyurethane systems. Proper handling is required due to its alkaline nature and potential skin/eye irritation. Storage under inert conditions is recommended to prevent degradation.
1,3-Propanediamine,N1-butyl- structure
1,3-Propanediamine,N1-butyl- structure
Product Name:1,3-Propanediamine,N1-butyl-
CAS No:6935-60-0
MF:C7H18N2
MW:130.231221675873
CID:514824
PubChem ID:95733
Update Time:2025-11-01

1,3-Propanediamine,N1-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-butyl-
    • N-butyl-1,3-diaminopropane
    • N'-butylpropane-1,3-diamine
    • 1-Amino-3-butylamino-propan
    • 3-aminopropyl-butyl-amine
    • 3-Butylamino-propylamin
    • N-Bdap
    • N-Butyl-1,3-propanediamine
    • N-Butyl-propandiyldiamin
    • N-butyl-propanediyldiamine
    • 6935-60-0
    • NSC31395
    • N1-Butylpropane-1,3-diamine
    • SCHEMBL197913
    • 1,3-Propanediamine, N-butyl-
    • NSC-31395
    • NSC 31395
    • DTXSID70219389
    • Inchi: 1S/C7H18N2/c1-2-3-6-9-7-4-5-8/h9H,2-8H2,1H3
    • InChI Key: MIFWXJNZWLWCGL-UHFFFAOYSA-N
    • SMILES: N(CCCN)CCCC

Computed Properties

  • Exact Mass: 130.14700
  • Monoisotopic Mass: 130.146999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 46.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38
  • XLogP3: 0.5

Experimental Properties

  • PSA: 38.05000
  • LogP: 1.81610

1,3-Propanediamine,N1-butyl- Customs Data

  • HS CODE:2921290000
  • Customs Data:

    China Customs Code:

    2921290000

    Overview:

    2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on 1,3-Propanediamine,N1-butyl-

Introduction to 1,3-Propanediamine,N1-butyl- (CAS No. 6935-60-0) and Its Recent Applications in Chemical and Pharmaceutical Research

The compound 1,3-propanediamine,N1-butyl-, identified by the CAS number 6935-60-0, is a significant chemical entity with a broad spectrum of applications in both academic research and industrial development. This diamine derivative, characterized by its unique structural properties, has garnered considerable attention due to its versatility in synthesizing complex molecules. The N1-butyl substitution on the 1,3-propanediamine backbone imparts distinct reactivity and functionalization capabilities, making it a valuable intermediate in pharmaceutical synthesis and material science.

Historically, diamines have been recognized for their role in polymer chemistry, particularly in the production of polyamides and polyureas. The butyl-substituted variant of 1,3-propanediamine enhances solubility and reactivity, facilitating its use in advanced polymer formulations. Recent studies have highlighted its utility in creating high-performance materials with tailored mechanical and thermal properties. These materials are increasingly relevant in industries requiring durable and lightweight components, such as aerospace and automotive sectors.

In the realm of pharmaceuticals, 1,3-propanediamine,N1-butyl- has emerged as a crucial building block for the synthesis of bioactive molecules. Its bifunctional nature allows for the introduction of diverse pharmacophores at both amino groups, enabling the design of novel therapeutic agents. Current research is exploring its potential in developing targeted therapies for neurological disorders, where precise molecular architecture is essential for efficacy. The compound’s ability to participate in Schiff base formation further expands its pharmacological applications, offering a scaffold for drugs that require metal chelation capabilities.

One of the most intriguing aspects of CAS no 6935-60-0 is its role in catalysis. The butyl group enhances electronic effects on the nitrogen atoms, influencing redox processes and coordination chemistry. This property has been leveraged in designing efficient catalysts for organic transformations, including cross-coupling reactions that are pivotal in drug discovery. Researchers have demonstrated its use as a ligand precursor in transition metal catalysis, improving reaction yields and selectivity. Such advancements underscore the compound’s importance in streamlining synthetic pathways for complex molecules.

The environmental impact of chemical processes has also driven interest in N1-butyl-1,3-propanediamine. Its compatibility with green chemistry principles allows for sustainable synthesis methods that minimize waste and energy consumption. Recent innovations involve its use in solvent-free reactions and catalytic systems that reduce reliance on hazardous reagents. These developments align with global efforts to promote eco-friendly chemical manufacturing, ensuring that industrial applications remain viable without compromising environmental standards.

Furthermore, the compound’s role in material science extends to nanotechnology and biomedical engineering. Its ability to form stable complexes with metals makes it suitable for applications such as drug delivery systems and diagnostic imaging agents. For instance, functionalized nanoparticles incorporating CAS no 6935-60-0 have shown promise in enhancing imaging contrast while maintaining biocompatibility. Such applications highlight the compound’s versatility beyond traditional chemical synthesis.

The future prospects of 1,3-propanediamine,N1-butyl- are promising, with ongoing research uncovering new synthetic methodologies and applications. Collaborative efforts between academia and industry are expected to accelerate its adoption across multiple sectors. As regulatory frameworks evolve to support innovation while ensuring safety, compounds like this will play a pivotal role in advancing scientific frontiers.

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